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Compound of Interest

Compound Name: 2-Amino-3-(ethylamino)phenol

Cat. No.: B060685 Get Quote

An In-depth Technical Guide to 2-Amino-3-ethyl-
phenol
Disclaimer: This technical guide provides information on 2-Amino-3-ethyl-phenol. No public

domain data was found for the compound "2-Amino-3-(ethylamino)phenol". It is presumed

that "2-Amino-3-(ethylamino)phenol" may be a misnomer for the structurally similar and

documented compound, 2-Amino-3-ethyl-phenol, which is the subject of this document.

Core Compound Information
2-Amino-3-ethyl-phenol is an aromatic organic compound containing both an amino and a

hydroxyl functional group, classifying it as an aminophenol.[1] The presence of an ethyl group

at the third position influences its steric and electronic properties.[1] This compound is of

interest to researchers in medicinal chemistry and materials science due to its potential as a

synthetic intermediate for more complex molecules.

Physicochemical Properties
The fundamental physicochemical properties of 2-Amino-3-ethyl-phenol are summarized in the

table below. This data is essential for its handling, characterization, and application in a

research setting.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b060685?utm_src=pdf-interest
https://www.benchchem.com/product/b060685?utm_src=pdf-body
https://www.benchchem.com/product/b060685?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10421209/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10421209/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b060685?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₈H₁₁NO PubChem[2]

Molecular Weight 137.18 g/mol PubChem[2]

IUPAC Name 2-amino-3-ethylphenol PubChem[2]

CAS Number 398136-39-5 PubChem[2]

Canonical SMILES CCC1=C(C(=CC=C1)O)N PubChem

InChI Key
LVIDDVVDZXNNRD-

UHFFFAOYSA-N
PubChem[2]

XLogP3 1.7 PubChem[2]

Hydrogen Bond Donors 2 PubChem

Hydrogen Bond Acceptors 2 PubChem

Synthesis of 2-Amino-3-ethyl-phenol
The synthesis of 2-Amino-3-ethyl-phenol can be achieved through several synthetic routes.

The most common and effective method is the catalytic reduction of the corresponding nitro

compound, 2-nitro-3-ethylphenol.[1] An alternative, more atom-economical approach is the

direct amination of 3-ethylphenol.[1]

Experimental Protocol: Catalytic Reduction of 2-nitro-3-
ethylphenol
This protocol details the synthesis of 2-Amino-3-ethyl-phenol via the catalytic hydrogenation of

2-nitro-3-ethylphenol using a palladium on carbon (Pd/C) catalyst.

Materials:

2-nitro-3-ethylphenol

10% Palladium on carbon (Pd/C)

Methanol (MeOH), reagent grade
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Hydrogen gas (H₂)

Diatomaceous earth (Celite®)

Round-bottom flask

Magnetic stirrer and stir bar

Hydrogen balloon or hydrogenation apparatus

Buchner funnel and filter paper

Rotary evaporator

Procedure:

Reaction Setup: In a round-bottom flask, dissolve 2-nitro-3-ethylphenol in methanol.

Catalyst Addition: Carefully add 10% Pd/C catalyst to the solution. The amount of catalyst is

typically 5-10 mol% with respect to the starting material.

Degassing: Seal the flask and evacuate the air, then backfill with hydrogen gas. Repeat this

process three times to ensure an inert atmosphere.

Hydrogenation: Stir the reaction mixture vigorously under a hydrogen atmosphere (a

hydrogen-filled balloon is suitable for small-scale reactions) at room temperature.

Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography

(TLC) until the starting material is completely consumed.

Filtration: Upon completion, carefully filter the reaction mixture through a pad of

diatomaceous earth to remove the Pd/C catalyst. The filtration should be done in a well-

ventilated hood as the catalyst can be pyrophoric.

Solvent Removal: Wash the filter cake with a small amount of methanol. Combine the

filtrates and remove the solvent under reduced pressure using a rotary evaporator.
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Purification: The resulting crude product can be purified by column chromatography or

recrystallization to yield pure 2-Amino-3-ethyl-phenol.

Experimental Workflow: Synthesis of 2-Amino-3-ethyl-phenol

Reaction Preparation

Hydrogenation Reaction

Work-up and Purification

Dissolve 2-nitro-3-ethylphenol in Methanol

Add 10% Pd/C Catalyst

Degas and Purge with H₂

Stir under H₂ Atmosphere

Monitor by TLC

Filter through Celite

Reaction Complete

Evaporate Solvent

Purify by Chromatography/Recrystallization

Pure 2-Amino-3-ethyl-phenol
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Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-Amino-3-ethyl-phenol.

Potential Biological Role and Signaling Pathways
While direct evidence for the biological activity of 2-Amino-3-ethyl-phenol is limited, the broader

class of aminophenols has been investigated as ligands for various biological targets. Notably,

structural analogs have shown affinity for adenosine receptors, suggesting that 2-Amino-3-

ethyl-phenol could potentially interact with these G protein-coupled receptors (GPCRs).[1]

Adenosine receptors play crucial roles in regulating a wide array of physiological processes.

There are four subtypes: A₁, A₂ₐ, A₂ₑ, and A₃. The A₁ and A₃ receptors typically couple to

inhibitory G proteins (Gᵢ), leading to the inhibition of adenylyl cyclase and a decrease in

intracellular cyclic AMP (cAMP) levels. Conversely, the A₂ₐ and A₂ₑ receptors couple to

stimulatory G proteins (Gₛ), which activate adenylyl cyclase and increase cAMP levels.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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